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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorphenesin is a synthetic, broad-spectrum antimicrobial agent commonly employed as a
preservative in cosmetic and personal care products. Its primary function is to protect
formulations from microbial contamination, thereby ensuring product safety and extending shelf
life. Chemically identified as 3-(4-chlorophenoxy)-1,2-propanediol, chlorphenesin is effective
against a range of bacteria and fungi. These application notes provide detailed information on
its use, efficacy, regulatory status, and relevant experimental protocols for formulation
development and evaluation.

Regulatory Status: In the European Union, Chlorphenesin (CAS No. 104-29-0) is listed in
Annex V of the Regulation (EC) No 1223/2009 on cosmetic products, which means it is an
approved preservative. The maximum authorized concentration in both rinse-off and leave-on
cosmetic products is 0.3%. The Cosmetic Ingredient Review (CIR) Expert Panel has also
concluded that chlorphenesin is safe for use in cosmetics at the current practices of use and
concentration.[1] It is important to distinguish Chlorphenesin from "Chlorophene," a different
chemical substance that is prohibited for use in cosmetics in the EU.

Physicochemical Properties and Formulation
Guidelines
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A summary of the key physicochemical properties of chlorphenesin is provided in the table

below.

Property Value

INCI Name Chlorphenesin

CAS Number 104-29-0

Chemical Formula CoH11ClO3

Appearance White to off-white crystalline powder

Solubility Moderatel)./ soluble in water. Soluble in ethanol
and glycerin.

Effective pH Range 3-8

Typical Use Level 0.1% - 0.3%

Formulation Guidelines:

e Chlorphenesin can be incorporated into the water phase of emulsions. Gentle heating can
aid in its dissolution.

« Itis often used in combination with other preservatives, such as phenoxyethanol, to enhance
the overall antimicrobial spectrum and efficacy of the preservative system.

o Compatibility with other formulation ingredients should be assessed on a case-by-case
basis.

Antimicrobial Efficacy

Chlorphenesin demonstrates a broad spectrum of antimicrobial activity. However, its efficacy
can be strain-dependent.

Summary of Antimicrobial Activity:
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Microbial Group Efficacy Notes

Generally effective against

Gram-positive Bacteria Effective common Gram-positive

bacteria.

Effective against many strains,

but some, notably

Gram-negative Bacteria Variable )
Pseudomonas aeruginosa, can
exhibit resistance.[2]
Demonstrates good efficacy

) against common yeasts and

Yeast and Mold Effective

molds found in cosmetic

products.

lllustrative Preservative Efficacy Test (Challenge Test)
Data

The following table provides illustrative data from a preservative efficacy test based on the ISO
11930 standard for a generic oil-in-water cream formulation containing 0.3% chlorphenesin.
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Test Log Log Log ISO 11930
] _ Inoculum . . . o
Microorgani (CFUIg) Reduction Reduction Reduction Criteria A
sm 2 at Day 7 at Day 14 at Day 28 Met
Staphylococc
5.5x10° > 3.0 > 3.0 > 3.0 Yes
us aureus
Pseudomona
_ 6.2 x 10° 1.5 2.1 2.5 No
S aeruginosa
Escherichia
) 7.1x10° >3.0 >3.0 >3.0 Yes
coli
Candida
_ 4.8 x 10° >1.0 >2.0 >2.0 Yes
albicans
Aspergillus ]
o 3.9x10° No increase >1.0 >2.0 Yes
brasiliensis

Note: This data is illustrative. Actual results will vary depending on the formulation.

Mechanism of Action

The primary antimicrobial mechanism of chlorphenesin is the disruption of the microbial cell
membrane. Its molecular structure allows it to intercalate into the lipid bilayer of the cell
membrane, which alters its permeability. This leads to the leakage of essential intracellular
components and ultimately, cell death.

Microbial Cell Membrane

Chlorphenesin Intercalation Lipid Bilayer Membrane Permeability Altered Leakage of Intracellular Components Cell Death

Click to download full resolution via product page

Caption: Proposed mechanism of action for chlorphenesin.
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Experimental Protocols
Preservative Efficacy Test (Challenge Test) - Based on

ISO 11930

This protocol outlines the procedure for evaluating the antimicrobial protection of a cosmetic

formulation.
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Start: Cosmetic Formulation with Chlorphenesin

Prepare Inocula of Test Microorganisms
(S. aureus, P. aeruginosa, E. coli, C. albicans, A. brasiliensis)

:

Inoculate Formulation Samples
(10°>-10° CFU/qg for bacteria, 10*-10> CFU/g for fungi)

i

Incubate at Room Temperature (20-25°C)

:

Sample at Day 0, 7, 14, and 28

:

Enumerate Surviving Microorganisms

:

Calculate Log Reduction

:

Evaluate Against ISO 11930 Criteria

End: Determine Preservative Efficacy

Click to download full resolution via product page

Caption: Workflow for Preservative Efficacy Testing (ISO 11930).
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Methodology:
e Preparation of Inocula:

o Culture the specified test microorganisms: Staphylococcus aureus (ATCC 6538),
Pseudomonas aeruginosa (ATCC 9027), Escherichia coli (ATCC 8739), Candida albicans
(ATCC 10231), and Aspergillus brasiliensis (ATCC 16404).

o Harvest the microorganisms and prepare suspensions in a suitable diluent. Adjust the
concentration of each suspension to achieve a final concentration in the test product of
10° to 10° colony-forming units (CFU) per gram for bacteria and 10* to 10> CFU/g for
yeast and mold.

« Inoculation of the Product:
o Dispense 20g of the cosmetic formulation into five separate sterile containers.
o Inoculate each container with one of the prepared microbial suspensions.
o Thoroughly mix to ensure a homogenous distribution of the microorganisms.

e Incubation:

o Store the inoculated containers at room temperature (20-25°C) for 28 days, protected from
light.

e Sampling and Enumeration:
o At specified time intervals (Day 0, 7, 14, and 28), remove a 1g aliquot from each container.
o Perform serial dilutions in a suitable neutralizing broth.

o Plate the dilutions onto appropriate agar media (e.g., Tryptic Soy Agar for bacteria,
Sabouraud Dextrose Agar for fungi).

o Incubate the plates and count the number of colonies to determine the concentration of
viable microorganisms.
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o Evaluation:

o Calculate the log reduction in microbial concentration from the initial count for each time
point.

o Compare the log reduction values to the acceptance criteria outlined in ISO 11930
(Criteria A or B). For bacteria, a log reduction of > 3 at day 7 is required for Criteria A.[3]
For yeast and mold, a log reduction of > 1 at day 14 is required for Criteria A.[3]

Quantification of Chlorphenesin in Cosmetic
Formulations by HPLC

This protocol provides a method for the determination of chlorphenesin concentration in a
cosmetic product.
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Start: Cosmetic Sample

Dissolve Sample in Methanol

'

Inject into HPLC System

'

Separation on C18 Column

'

UV Detection at 280 nm

'

Quantify using Standard Curve

End: Determine Chlorphenesin Concentration

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of chlorphenesin.

Instrumentation and Conditions:
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 Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.
e Column: C18, 250 mm x 4.6 mm, 5 um particle size.
o Mobile Phase: Methanol:Water (55:45 v/v).
» Flow Rate: 1.0 mL/min.
» Detection Wavelength: 280 nm.
e Column Temperature: 25°C.
Procedure:
o Standard Preparation:
o Prepare a stock solution of chlorphenesin standard in methanol.

o Create a series of calibration standards by diluting the stock solution to concentrations
ranging from 1 to 500 mg/L.

e Sample Preparation:
o Accurately weigh a portion of the cosmetic sample and dissolve it in methanol.
o Use sonication if necessary to ensure complete dissolution.
o Filter the sample solution through a 0.45 um syringe filter before injection.
e Analysis:
o Inject the prepared standards and samples into the HPLC system.
o Record the peak areas from the resulting chromatograms.
e Quantification:

o Generate a calibration curve by plotting the peak area versus the concentration of the
chlorphenesin standards.
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o Determine the concentration of chlorphenesin in the sample by interpolating its peak area
on the calibration curve.

Safety Profile

Chlorphenesin is generally considered to have a good safety profile at its approved use
concentrations. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed its safety
and concluded that it is safe as used in cosmetics. It is not found to be a dermal irritant or
sensitizer in the majority of the population, though a small number of case reports of irritation
have been noted.[1]

Conclusion

Chlorphenesin is an effective and widely used preservative for cosmetic formulations. Its broad-
spectrum antimicrobial activity, favorable regulatory status, and well-established safety profile
make it a valuable tool for cosmetic scientists and formulators. Proper formulation
considerations and thorough preservative efficacy testing are essential to ensure the final
product is adequately protected against microbial contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669242#using-clorofene-as-a-preservative-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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